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Compound of Interest

Compound Name: H-Glu(Met-OH)-OH

Cat. No.: B106599 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is paramount to ensuring laboratory safety and environmental compliance.

This guide provides a comprehensive overview of the recommended disposal procedures for

H-Glu(Met-OH)-OH, grounded in established safety protocols. While specific disposal data for

this compound is limited, the following procedures are based on general best practices for

chemical waste management.

Chemical and Physical Properties
A summary of the known quantitative data for H-Glu(Met-OH)-OH is presented below. It is

important to note that comprehensive hazard data is not readily available, underscoring the

need for cautious handling.
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Property Value Reference

Molecular Formula C10H18N2O5S [1]

Molecular Weight 278.32 g/mol [1]

CAS Number 4423-22-7 [1]

Physical State Solid

Melting Point 200°C - 202°C (decomposes)

Hazard Statement(s) no data available [1][2]

Pictogram(s) no data available [1][2]

Signal Word no data available [1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes safety goggles, gloves, and a lab coat. All handling of H-Glu(Met-
OH)-OH should be conducted in a well-ventilated area, preferably within a fume hood.[2]

First Aid Measures:

If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

In case of skin contact: Remove contaminated clothing and wash the affected area

thoroughly with soap and plenty of water. Consult a physician if irritation develops.[1][2]

In case of eye contact: Rinse eyes with pure water for at least 15 minutes and consult a

physician.[1]

If swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[1]

Step-by-Step Disposal Protocol
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Due to the lack of specific degradation or neutralization protocols for H-Glu(Met-OH)-OH, the

primary method of disposal is through a licensed professional waste disposal service. The

following workflow outlines the necessary steps to ensure safe and compliant disposal.
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Figure 1. Workflow for the proper disposal of H-Glu(Met-OH)-OH.
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Detailed Experimental Protocol for Waste Handling
While no experimental protocols for the chemical alteration of H-Glu(Met-OH)-OH for disposal

were found, the following protocol details the necessary steps for its safe collection and

preparation for disposal:

Container Selection: Choose a waste container that is chemically compatible with H-
Glu(Met-OH)-OH. The container must be in good condition, with a secure, leak-proof lid.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "H-Glu(Met-OH)-OH," and the approximate quantity. Unlabeled or improperly

labeled waste may be rejected by the disposal service.

Waste Transfer: Carefully transfer the H-Glu(Met-OH)-OH waste into the designated

container. Avoid creating dust if handling the solid form.

Segregation: Do not mix H-Glu(Met-OH)-OH with other waste streams unless compatibility

has been confirmed. Incompatible wastes can react, leading to hazardous conditions.

Storage: Store the sealed waste container in a designated, secure area away from general

laboratory traffic. The storage area should be cool, dry, and well-ventilated.

Logistical and Operational Plans for Disposal
The disposal of H-Glu(Met-OH)-OH is governed by federal, state, and local regulations. It is the

responsibility of the waste generator to ensure full compliance.

Engage a Professional Service: Contact your institution's Environmental Health & Safety

(EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.[3]

Documentation: Provide the disposal service with a copy of the Safety Data Sheet (SDS)

and any other required documentation. Maintain a record of all disposed chemicals as

required by regulations.

Scheduling: Coordinate a pickup time with the disposal service. Ensure that the waste is

properly packaged and labeled prior to their arrival.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

H-Glu(Met-OH)-OH, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

